Cas no 61191-74-0 (8H-Indeno[1,2-d]isoxazole, 3a,8a-dihydro-3-(2,4,6-trimethylphenyl)-)

• Product Name: 8H-Indeno[1,2-d]isoxazole, 3a,8a-dihydro-3-(2,4,6-trimethylphenyl)-
• CAS No: 61191-74-0
• MF: C₁₉H₁₉NO
• MW: 277.360265016556
• CID: 489038
• PubChem ID: 71398409
• Update Time: 2025-04-19

8H-Indeno[1,2-d]isoxazole, 3a,8a-dihydro-3-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 8H-Indeno[1,2-d]isoxazole, 3a,8a-dihydro-3-(2,4,6-trimethylphenyl)-
• 1-(2,4,6-trimethylphenyl)-4,8b-dihydro-3aH-indeno[1,2-d][1,2]oxazole
• DTXSID00819836
• 61191-74-0
• 3-(2,4,6-Trimethylphenyl)-8,8a-dihydro-3aH-indeno[1,2-d][1,2]oxazole

• Inchi： 1S/C19H19NO/c1-11-8-12(2)17(13(3)9-11)19-18-15-7-5-4-6-14(15)10-16(18)21-20-19/h4-9,16,18H,10H2,1-3H3
• InChI Key： DPZITIUJNQUVKT-UHFFFAOYSA-N
• SMILES： O1C2CC3C=CC=CC=3C2C(C2C(C)=CC(C)=CC=2C)=N1

Computed Properties

• Exact Mass: 277.14677
• Monoisotopic Mass: 277.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59